Cas no 95201-98-2 (Methyl 4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate)

• Product Name: Methyl 4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate
• CAS No: 95201-98-2
• MF: C₇H₇ClO₄S
• MW: 222.646080255508
• MDL: MFCD15071697
• CID: 1027947
• PubChem ID: 54706805
• Update Time: 2025-04-20

Methyl 4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate
• SCHEMBL9526037
• MB14672
• Methyl4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate
• FT-0712381
• 95201-98-2
• OHCXCLUOINPJMH-UHFFFAOYSA-N
• DTXSID20716090
• DB-080193

• MDL： MFCD15071697
• Inchi： 1S/C7H7ClO4S/c1-11-6(10)5-4(9)3(8)7(12-2)13-5/h9H,1-2H3
• InChI Key： OHCXCLUOINPJMH-UHFFFAOYSA-N
• SMILES： ClC1=C(OC)SC(C(=O)OC)=C1O

Computed Properties

• Exact Mass: 221.975
• Monoisotopic Mass: 221.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 310.4±37.0 °C at 760 mmHg
• Flash Point: 141.5±26.5 °C
• Refractive Index: 1.573
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 4-chloro-3-hydroxy-5-methoxythiophene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)